6-Deoxybactobolin
6-Deoxybactobolin
Brand Name:
Vulcanchem
CAS No.:
142429-34-3
VCID:
VC0127675
InChI:
InChI=1S/C14H20Cl2N2O5/c1-5(17)11(21)18-10-8-6(19)3-4-7(20)9(8)12(22)23-14(10,2)13(15)16/h5-6,8,10,13,19-20H,3-4,17H2,1-2H3,(H,18,21)/t5?,6-,8+,10+,14+/m1/s1
SMILES:
CC(C(=O)NC1C2C(CCC(=C2C(=O)OC1(C)C(Cl)Cl)O)O)N
Molecular Formula:
C14H20Cl2N2O5
Molecular Weight:
367.223
6-Deoxybactobolin
CAS No.: 142429-34-3
Cat. No.: VC0127675
Molecular Formula: C14H20Cl2N2O5
Molecular Weight: 367.223
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142429-34-3 |
|---|---|
| Molecular Formula | C14H20Cl2N2O5 |
| Molecular Weight | 367.223 |
| IUPAC Name | N-[(3S,4S,4aS,5R)-3-(dichloromethyl)-5,8-dihydroxy-3-methyl-1-oxo-4a,5,6,7-tetrahydro-4H-isochromen-4-yl]-2-aminopropanamide |
| Standard InChI | InChI=1S/C14H20Cl2N2O5/c1-5(17)11(21)18-10-8-6(19)3-4-7(20)9(8)12(22)23-14(10,2)13(15)16/h5-6,8,10,13,19-20H,3-4,17H2,1-2H3,(H,18,21)/t5?,6-,8+,10+,14+/m1/s1 |
| Standard InChI Key | GYTZHYRLVJRLBV-MNRSTLFMSA-N |
| SMILES | CC(C(=O)NC1C2C(CCC(=C2C(=O)OC1(C)C(Cl)Cl)O)O)N |
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